(5-Fluoropentyl)(trimethyl)silane

• CAS No.: 59006-08-5
• Molecular Formula: C8H19FSi
• Molecular Weight: 162.32 g/mol
• IUPAC Name: 5-fluoropentyl(trimethyl)silane
• InChI: InChI=1S/C8H19FSi/c1-10(2,3)8-6-4-5-7-9/h4-8H2,1-3H3
• InChI Key: VCUUBCYQORDTKW-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCCCCF

Description

(5-Fluoropentyl)(trimethyl)silane is an organosilicon compound characterized by the presence of a fluorinated pentyl group attached to a trimethylsilyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (5-Fluoropentyl)(trimethyl)silane typically involves the reaction of 5-fluoropentyl halides with trimethylsilyl reagents. One common method is the nucleophilic substitution reaction where 5-fluoropentyl bromide reacts with trimethylsilyl chloride in the presence of a base such as sodium iodide. The reaction is usually carried out in an aprotic solvent like acetonitrile at elevated temperatures to facilitate the substitution process.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, the purification process may include distillation and recrystallization to obtain high-purity this compound.

Chemical Reactions Analysis

Types of Reactions: (5-Fluoropentyl)(trimethyl)silane undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atom can be replaced by other nucleophiles under appropriate conditions.

Oxidation Reactions: The compound can be oxidized to form corresponding silanols or siloxanes.

Reduction Reactions: Reduction can lead to the formation of silanes with different functional groups.

Common Reagents and Conditions:

Substitution: Sodium iodide in acetonitrile.

Oxidation: Hydrogen peroxide or other oxidizing agents.

Reduction: Lithium aluminum hydride or other reducing agents.

Major Products:

Substitution: Various substituted silanes.

Oxidation: Silanols or siloxanes.

Reduction: Reduced silanes with different functional groups.

Scientific Research Applications

(5-Fluoropentyl)(trimethyl)silane has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis for introducing fluorinated pentyl groups into molecules.

Biology: Potential use in the development of fluorinated compounds for biological studies.

Medicine: Investigated for its potential in drug development and as a precursor for radiolabeled compounds.

Industry: Utilized in the production of specialty materials and coatings due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (5-Fluoropentyl)(trimethyl)silane involves its ability to participate in various chemical reactions due to the presence of the reactive fluorinated pentyl group and the trimethylsilyl moiety. The compound can act as a nucleophile or electrophile, depending on the reaction conditions, and can form stable intermediates that facilitate the formation of desired products. The molecular targets and pathways involved in its reactions are primarily determined by the nature of the substituents and the reaction environment.

Comparison with Similar Compounds

Trifluoromethyl(trimethyl)silane:

Pentafluoroethyl(trimethyl)silane: Used as a fluorinating reagent for trifluoromethylation of carbonyls and ethylene diamines.

Allyltrimethylsilane: Used in organic synthesis for the protection of functional groups.

Uniqueness: (5-Fluoropentyl)(trimethyl)silane is unique due to the presence of the fluorinated pentyl group, which imparts distinct reactivity and stability compared to other fluorinated silanes. Its ability to undergo a variety of chemical reactions makes it a versatile reagent in organic synthesis and materials science.